Cas no 114776-19-1 (1-chloro-2-(chloromethyl)-5-fluoro-4-nitrobenzene)

• Product Name: 1-chloro-2-(chloromethyl)-5-fluoro-4-nitrobenzene
• CAS No: 114776-19-1
• MF: C₇H₄Cl₂FNO₂
• MW: 224.016563415527
• MDL: MFCD17168733
• CID: 3636064
• PubChem ID: 53968372
• Update Time: 2025-04-22

1-chloro-2-(chloromethyl)-5-fluoro-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-(chloromethyl)-5-fluoro-4-nitro-
• 1-chloro-2-(chloromethyl)-5-fluoro-4-nitrobenzene
• EN300-330660
• 114776-19-1
• SCHEMBL10713293

• MDL： MFCD17168733
• Inchi： 1S/C7H4Cl2FNO2/c8-3-4-1-7(11(12)13)6(10)2-5(4)9/h1-2H,3H2
• InChI Key： JPWGLXUDDAQLRM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1CCl)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 222.9603119g/mol
• Monoisotopic Mass: 222.9603119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes